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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of various substituted annulene derivatives. It covers key synthetic methodologies, including
the synthesis of large-ring annulenes, bridged annulenes, and synthetically accessible
derivatives with significant applications in medicinal chemistry. The protocols are intended to
serve as a practical guide for researchers in organic synthesis and drug discovery.

I. Synthesis of Substituted[1]JAnnulene Derivatives
via Oxidative Coupling

The Sondheimer-Wolovsky method provides a foundational route to[1]annulene, a key aromatic
annulene. This approach involves the oxidative coupling of a terminal diacetylene, followed by
rearrangement and partial hydrogenation. Modifications of this method allow for the
introduction of substituents on the annulene periphery.

Experimental Protocol: Synthesis of[1]JAnnulene
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This protocol is adapted from the established Organic Syntheses procedure.

Step 1: Oxidative Coupling of 1,5-Hexadiyne

A solution of 1,5-hexadiyne in pyridine is added dropwise to a vigorously stirred solution of
copper(ll) acetate in pyridine at 55-60 °C.

The reaction mixture is stirred for several hours to facilitate the formation of a mixture of
cyclic polyacetylenes.

The solvent is removed under reduced pressure, and the residue is purified by column
chromatography to isolate 1,3,7,9,13,15-hexadehydro-[1]annulene.

Step 2: Isomerization and Partial Hydrogenation

The isolated cyclic polyacetylene is treated with potassium tert-butoxide in tert-butanol to
induce rearrangement of the triple bonds.

The resulting tridehydro[1]annulene is then partially hydrogenated using a Lindlar catalyst
(palladium on calcium carbonate poisoned with quinoline) in a suitable solvent like benzene.

The reaction is monitored carefully to prevent over-reduction to the fully saturated
cyclooctadecane.

Purification by column chromatography yields[1]annulene as a brownish-red crystalline solid.

_ IH NMR (THF- 13C NMR (THF-  HRMS (APPI,
Compound Yield

ds, -60 °C) ds, -40 °C) Toluene)
m/z calc. for
0 9.24 (dd, 12H, CisHis [M]*:
[1]JAnnulene ~20% outer), -2.83 (m, 0127.8,121.5 234.140302,
6H, inner) found:
234.140542
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Il. Synthesis of Substituted Bridged[2]Annulenes
(Vogel's Method)

Bridged annulenes, such as 1,6-methano[2]annulene, were synthesized by Emanuel Vogel and
coworkers to enforce planarity on the 10-pi electron system, thereby inducing aromaticity. This
methodology can be adapted to produce substituted derivatives.

Experimental Workflow: Vogel's Synthesis of 1,6-

Methano[2]annulene
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Caption: Synthetic workflow for 1,6-methano[2]annulene.
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Experimental Protocol: Synthesis of 1,6-
Methano[2]annulene

This protocol is based on the procedure reported by Vogel and Roth.

Birch Reduction of Naphthalene: Naphthalene is reduced with sodium in liquid ammonia and
ethanol to yield 1,4,5,8-tetrahydronaphthalene (isotetralin).

» Dichlorocarbene Addition: Isotetralin is reacted with dichlorocarbene, generated in situ from
chloroform and potassium tert-butoxide, to form the dichlorocarbene adduct.

e Reduction of the Adduct: The dichlorocarbene adduct is reduced with sodium in liquid
ammonia to remove the chlorine atoms.

o Dehydrogenation: The resulting tricyclic compound is dehydrogenated using 2,3-dichloro-
5,6-dicyano-1,4-benzoquinone (DDQ) in dioxane to afford 1,6-methano[2]annulene.

Compound Yield 1H NMR (CDCIs)

6 7.1 (m, 8H, ring protons),

1,6-Methano[2]annulene ~45-50% )
-0.5 (s, 2H, bridge protons)

lll. Key Synthetic Reactions for Annulene

Precursors
A. Wittig Reaction for Alkene Formation

The Wittig reaction is a powerful tool for constructing carbon-carbon double bonds, which are
fundamental components of annulene rings and their precursors. It involves the reaction of a
phosphorus ylide with an aldehyde or ketone.

 Ylide Preparation: A phosphonium salt is suspended in an anhydrous solvent (e.g., THF,
DMSO) under an inert atmosphere. A strong base (e.g., n-butyllithium, sodium hydride) is
added to generate the colored ylide.

o Reaction with Carbonyl: The aldehyde or ketone, dissolved in the same anhydrous solvent,
is added dropwise to the ylide solution at low temperature (e.g., -78 °C or 0 °C).
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o Workup: The reaction is allowed to warm to room temperature and then quenched with water
or a saturated aqueous solution of ammonium chloride. The product is extracted with an
organic solvent, and the triphenylphosphine oxide byproduct is typically removed by
crystallization or chromatography.

B. Ulilmann Coupling for Biaryl Precursor Synthesis

The Ullmann coupling is a classic method for the formation of carbon-carbon bonds between
two aryl halides, or a carbon-heteroatom bond, using copper catalysis. This reaction is
particularly useful for synthesizing biaryl precursors that can be further elaborated into benzo-
fused annulenes.

An aryl halide, a copper catalyst (e.g., copper powder, Cul), and a high-boiling point solvent
(e.g., DMF, nitrobenzene) are combined in a reaction vessel.

o The mixture is heated to a high temperature (typically 150-250 °C) for several hours under
an inert atmosphere.

 After cooling, the reaction mixture is filtered to remove the copper salts.

o The filtrate is subjected to an extractive workup and the product is purified by crystallization
or column chromatography.

IV. Application in Drug Development: Substituted
Benzo[3]annulenes as Selective Estrogen Receptor
Degraders (SERDS)

Substituted 6,7-dihydro-5H-benzo[3]annulene derivatives have emerged as a promising class
of Selective Estrogen Receptor Degraders (SERDSs) for the treatment of estrogen receptor-
positive (ER+) breast cancer. These compounds function by binding to the estrogen receptor a
(ERa) and inducing its degradation, thereby shutting down ERa signaling pathways that drive
tumor growth.[4]

Estrogen Receptor Sighaling Pathway and Mechanism
of SERDs
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Estrogen (E2) binds to ERa in the cytoplasm, leading to its dimerization and translocation to
the nucleus. In the nucleus, the ERa dimer binds to Estrogen Response Elements (ERES) on
DNA, recruiting coactivators and initiating the transcription of genes that promote cell
proliferation. SERDs competitively bind to ERa, but unlike estrogen, they induce a
conformational change that marks the receptor for proteasomal degradation. This depletion of
cellular ERa levels effectively blocks both estrogen-dependent and -independent signaling.

Cytoplasm

Binds

Bipds & Induces Conformational Change

Degradation Dimerigation & Translocation

|
i
|
| Nucleus
i
|

Activates

(Gene TranscriptioD

Click to download full resolution via product page

Caption: Mechanism of action of substituted benzo[3]Jannulene SERDs.
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Lead Compound and Biological Activity

A notable example from this class is 6-(2,4-dichlorophenyl)-5-[4-[(3S)-1-(3-
fluoropropyl)pyrrolidin-3-ylJoxyphenyl]-8,9-dihydro-7H-benzo[3]annulene-2-carboxylic acid
(SAR439859).[5] This compound has demonstrated potent ERa degradation activity and
promising antitumor effects in preclinical models.[1]

Compound ERa Degradation I1Cso (nM)

SAR439859 <1

Data from patent WO 2022/084280 Al.

V. Application in Antiviral Research:
Benzo[7]annulene Derivatives as Chikungunya Virus
Inhibitors

A benzo[6]annulene derivative, 4-(tert-butyl)-N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-
yl)benzamide, has been identified as a potent inhibitor of the Chikungunya virus (CHIKV).[7][8]
[9][10] This discovery opens a new avenue for the development of antiviral therapeutics based
on the annulene scaffold.

Experimental Workflow: Synthesis of Benzoannulene
Amide Inhibitor
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Caption: General synthetic workflow for the benzo[6]annulene amide inhibitor.

Lead Compound and Antiviral Activity

The lead compound, 4-(tert-butyl)-N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)benzamide,
and its optimized analogs have shown significant in vitro activity against CHIKV.

Compound ECo0 (UM) VTR (log at 10 pM) CCso (UM)
la (Lead) 1.45 2.5 169
8q (Optimized) 0.270 4.5 >30

Data from J. Med. Chem. 2021, 64, 8, 4762—-4786.[7][8][9][10]

ECo0: 90% effective concentration. VTR: Viral Titer Reduction. CCso: 50% cytotoxic

concentration.

This data highlights the potential of substituted annulene derivatives as a versatile scaffold for
the development of novel therapeutics. Further exploration of their synthesis and biological

activities is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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